![molecular formula C18H21N3O2 B4620589 N-(4-isopropylbenzyl)-N'-(3-pyridinylmethyl)ethanediamide](/img/structure/B4620589.png)
N-(4-isopropylbenzyl)-N'-(3-pyridinylmethyl)ethanediamide
Overview
Description
N-(4-isopropylbenzyl)-N'-(3-pyridinylmethyl)ethanediamide, also known as IBMPFD, is a chemical compound that has been studied for its potential use in scientific research. This compound is a selective inhibitor of the AAA+ ATPase p97, which plays an important role in various cellular processes, including protein degradation, DNA repair, and membrane fusion. In
Scientific Research Applications
Decarboxylation of Pyruvate by Thiamine Analogues
Research by Yount and Metzler (1959) on the decarboxylation of pyruvate using thiamine analogues highlights the exploration of chemical interactions and mechanisms that could be relevant to understanding how similar compounds, including N-(4-isopropylbenzyl)-N'-(3-pyridinylmethyl)ethanediamide, might interact in biological systems or catalytic processes (Yount & Metzler, 1959).
Preparation of Polymers with Controlled Molecular Architecture
Hawker and Fréchet (1990) described a novel approach to developing topological macromolecules based on dendritic fragments, which could provide insights into the synthesis and potential applications of complex compounds like this compound in materials science or nanotechnology (Hawker & Fréchet, 1990).
Cardioprotective Effects of Similar Compounds
A study on the cardioprotective effects of a compound structurally similar to this compound in models of subendocardial ischemia could provide a basis for researching the therapeutic potential of similar compounds in cardiovascular diseases (Цорин et al., 2021).
Surface Modification of Minerals for Improved Flotation
Research on the use of ethanediamine for modifying the surface of minerals like malachite to enhance their flotation behavior in sulfidization processes indicates potential industrial applications of similar chemical compounds in mineral processing and extraction technologies (Feng, Zhao, & Wen, 2018).
Properties
IUPAC Name |
N-[(4-propan-2-ylphenyl)methyl]-N'-(pyridin-3-ylmethyl)oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-13(2)16-7-5-14(6-8-16)11-20-17(22)18(23)21-12-15-4-3-9-19-10-15/h3-10,13H,11-12H2,1-2H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGMYVVUCFOYQJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CNC(=O)C(=O)NCC2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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